Cas no 1396630-00-4 (N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide)

• Product Name: N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide
• CAS No: 1396630-00-4
• MF: C₂₀H₁₉ClN₄OS
• MW: 398.909061670303
• CID: 5917371
• PubChem ID: 71793971
• Update Time: 2025-08-04

N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide
• AKOS024544429
• 1396630-00-4
• N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}thiophene-3-carboxamide
• N-(1-(6-(2-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)thiophene-3-carboxamide
• VU0541051-1
• F6247-1051
• N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide

• Inchi： 1S/C20H19ClN4OS/c21-17-4-2-1-3-16(17)18-5-6-19(24-23-18)25-10-7-15(8-11-25)22-20(26)14-9-12-27-13-14/h1-6,9,12-13,15H,7-8,10-11H2,(H,22,26)
• InChI Key： VZNXJXJPWFDTKE-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1CCN(C2=NN=C(C3=CC=CC=C3Cl)C=C2)CC1)=O

Computed Properties

• Exact Mass: 398.0968101g/mol
• Monoisotopic Mass: 398.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.4Ų

Additional information on N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide

N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide: A Comprehensive Overview

The compound N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide, with CAS Registry Number 1396630-00-4, represents a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyridazine ring, a piperidine moiety, and a thiophene group. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have demonstrated that the use of transition metal catalysts, such as palladium complexes, significantly enhances the efficiency of key coupling reactions, thereby facilitating the assembly of this compound's core structure.

The structural integrity of this compound is further highlighted by its ability to form stable intermolecular interactions. Studies have shown that the pyridazine ring plays a pivotal role in mediating π–π stacking interactions, which are critical for stabilizing supramolecular assemblies. This property has led to its exploration in the development of novel materials for electronic applications, particularly in the realm of organic semiconductors.

In terms of pharmacological applications, N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide has exhibited promising activity in preclinical models targeting various disease states. Recent research has focused on its potential as an antagonist for specific G-protein coupled receptors (GPCRs), which are implicated in conditions such as inflammation and neurodegenerative disorders. The presence of the thiophene group within the molecule has been identified as a key factor contributing to its receptor-binding affinity.

Moreover, the compound's piperidine moiety introduces flexibility into its structure, enabling it to adopt conformations that are favorable for binding to target proteins. This structural adaptability has been leveraged in drug design efforts aimed at improving bioavailability and reducing off-target effects. Computational modeling studies have provided valuable insights into the molecular dynamics of this compound, further guiding its optimization for therapeutic applications.

From an environmental perspective, the synthesis and application of N-{1-6-(2-chlorophenyl)pyridazin-3-ylpiperidin-4-yli}thiophene-carboxamide align with contemporary green chemistry principles. Researchers have reported that the use of recyclable solvents and energy-efficient reaction conditions can significantly reduce the ecological footprint associated with its production. These advancements underscore the importance of sustainable practices in modern chemical research.

In conclusion, N-{1-6-(2-chlorophenyl)pyridazin-3-yli}thiophene-carboxamide stands as a testament to the ingenuity and precision achievable in contemporary chemical synthesis. Its unique structural features and functional properties position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.